4-(Iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane

• Molecular Formula: C14H17IO
• Molecular Weight: 328.19 g/mol
• IUPAC Name: 4-(iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane
• InChI: InChI=1S/C14H17IO/c15-10-13-6-8-14(9-7-13,16-11-13)12-4-2-1-3-5-12/h1-5H,6-11H2
• InChI Key: WRRBOVHWKYEWPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CO2)CI)C3=CC=CC=C3

Description

4-(Iodomethyl)-1-phenyl-2-oxabicyclo[222]octane is a bicyclic organic compound featuring an iodomethyl group and a phenyl ring attached to an oxabicyclo[222]octane core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane typically involves the iodocyclization of cyclohexane-containing alkenyl alcohols with molecular iodine in acetonitrile . This method ensures the incorporation of the iodomethyl group into the bicyclic structure. The reaction conditions are generally mild, making the process efficient and environmentally friendly.

Industrial Production Methods

While specific industrial production methods for 4-(Iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane are not extensively documented, the principles of large-scale organic synthesis can be applied. This includes optimizing reaction conditions, using cost-effective reagents, and implementing purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(Iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane undergoes various chemical reactions, including:

Substitution Reactions: The iodomethyl group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its functional groups.

Cycloaddition: The bicyclic structure allows for cycloaddition reactions, forming new ring systems.

Common Reagents and Conditions

Nucleophiles: For substitution reactions, common nucleophiles include amines, thiols, and alkoxides.

Oxidizing Agents: Reagents like potassium permanganate or chromium trioxide can be used for oxidation.

Reducing Agents: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the iodomethyl group.

Scientific Research Applications

4-(Iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane has several applications in scientific research:

Chemistry: It serves as a building block for synthesizing complex organic molecules and studying reaction mechanisms.

Biology: The compound can be used in the development of bioactive molecules and studying their interactions with biological targets.

Industry: It can be utilized in the synthesis of materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism by which 4-(Iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane exerts its effects involves its interaction with molecular targets through its functional groups. The iodomethyl group can participate in nucleophilic substitution reactions, while the phenyl ring and bicyclic core provide structural stability and influence the compound’s reactivity. The pathways involved depend on the specific application and the nature of the interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

Bicyclo[2.2.2]octane: A structurally similar compound with different substituents.

Bicyclo[1.1.1]pentane: Another bicyclic compound with a different ring system.

Cubane: A cubic-shaped molecule with unique properties.

Uniqueness

4-(Iodomethyl)-1-phenyl-2-oxabicyclo[2.2.2]octane is unique due to its combination of an iodomethyl group, a phenyl ring, and an oxabicyclo[2.2.2]octane core. This combination imparts specific reactivity and stability, making it valuable for various applications in research and industry.